![molecular formula C7H5Cl2N3 B1610540 5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine CAS No. 94694-50-5](/img/structure/B1610540.png)
5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine
Overview
Description
5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine (DCIP) is a heterocyclic aromatic organic compound that is commonly used in scientific research. It is a potent mutagenic compound that has been shown to induce DNA damage in various organisms.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Several studies have focused on synthesizing imidazo[1,2-a]pyrimidines, including variants like 5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine, and evaluating their antimicrobial activity. For instance, Revanker et al. (1975) reported the preparation of 5-substituted and 5,7-disubstituted imidazo[1,2-a]pyrimidines with significant activity against various microorganisms (Revanker, Matthews, & Robins, 1975).
Synthesis of Pyrimidine Derivatives
H. Sayed et al. (2006) utilized 4,6-Diamino-1H-pyrimidine-2-thione for the preparation of pyrimidine derivatives, which showed promising antimicrobial activity (Sayed, Shamroukh, & Rashad, 2006). Similarly, Xiaohu Deng and N. Mani (2006) described a synthetic route to medicinally important 4-aryl-5-pyrimidinylimidazoles starting from 2,4-dichloropyrimidine, which is closely related to 5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine (Deng & Mani, 2006).
Pyrimidine in AIDS Chemotherapy
A 2019 study by Ajani et al. discussed the synthesis of pyrazole-based pyrimidine scaffolds, noting the potential application of pyrimidine in AIDS chemotherapy (Ajani et al., 2019).
Anticancer Evaluation
The synthesis of pyrido[2,3-d]pyrimidines and their evaluation for anticancer activity is another significant area. For example, Heba S. A. Elzahabi et al. (2018) synthesized substituted pyrido[2,3-d]pyrimidines that exhibited potent anticancer activity against various cancer cell lines (Elzahabi et al., 2018).
Molecular Modeling and Antifungal Activity
M. Chhabria et al. (2011) focused on the synthesis of thiazolo[4,5-d]pyrimidine derivatives and their antifungal activity, highlighting the importance of pyrimidines in medicinal chemistry (Chhabria, Rathod, Vala, & Patel, 2011).
properties
IUPAC Name |
5,7-dichloro-3-methylimidazo[1,5-c]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2N3/c1-4-10-3-5-2-6(8)11-7(9)12(4)5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKIMQIMPFVMPKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C2N1C(=NC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30538705 |
Source
|
| Record name | 5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30538705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine | |
CAS RN |
94694-50-5 |
Source
|
| Record name | 5,7-Dichloro-3-methylimidazo[1,5-c]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30538705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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